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Introduction

Dihydroxyacetone phosphate (DHAP) is a critical metabolic intermediate situated at the
crossroads of several major carbon pathways, including glycolysis, gluconeogenesis, the
pentose phosphate pathway (PPP), and lipid biosynthesis.[1][2][3][4] The dynamic flow of
carbon through DHAP is essential for cellular energy production, macromolecular synthesis,
and maintaining redox balance. In pathological states such as cancer, metabolic pathways are
often rewired to support rapid proliferation and survival, making the quantification of metabolic
fluxes through key nodes like DHAP a crucial aspect of understanding disease mechanisms
and identifying potential therapeutic targets.[3][5]

13C Metabolic Flux Analysis (13C-MFA) is a powerful technique used to elucidate the rates
(fluxes) of intracellular metabolic reactions.[6][7] By introducing a 13C-labeled substrate, such
as glucose, into a biological system, the labeled carbon atoms are incorporated into
downstream metabolites. The resulting mass isotopomer distributions (MIDs) of these
metabolites, including DHAP, can be measured by mass spectrometry (MS) or nuclear
magnetic resonance (NMR) spectroscopy.[8][9][10] Computational modeling is then used to
deduce the intracellular fluxes that best explain the observed labeling patterns. This application
note provides a detailed overview and protocol for the use of 13C-labeling to analyze the
metabolic flux of DHAP in mammalian cells.
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Signaling Pathways and Metabolic Context of DHAP

DHAP is a central intermediate in carbon metabolism, connecting several key pathways.
Understanding its position within this network is fundamental to designing and interpreting 13C-
MFA experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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